1. Home
  2. Product
  3. 1H-indol-3-yl[3-(4-methoxyphenyl)oxiran-2-yl]methanone
1H-indol-3-yl[3-(4-methoxyphenyl)oxiran-2-yl]methanone 1H-indol-3-yl[3-(4-methoxyphenyl)oxiran-2-yl]methanone
Brand Name: Vulcanchem
CAS No.: 15849-58-8
VCID: VC21035094
InChI: InChI=1S/C18H15NO3/c1-21-12-8-6-11(7-9-12)17-18(22-17)16(20)14-10-19-15-5-3-2-4-13(14)15/h2-10,17-19H,1H3
SMILES: COC1=CC=C(C=C1)C2C(O2)C(=O)C3=CNC4=CC=CC=C43
Molecular Formula: C18H15NO3
Molecular Weight: 293.3 g/mol

1H-indol-3-yl[3-(4-methoxyphenyl)oxiran-2-yl]methanone

CAS No.: 15849-58-8

Cat. No.: VC21035094

Molecular Formula: C18H15NO3

Molecular Weight: 293.3 g/mol

* For research use only. Not for human or veterinary use.

1H-indol-3-yl[3-(4-methoxyphenyl)oxiran-2-yl]methanone - 15849-58-8

Specification

CAS No. 15849-58-8
Molecular Formula C18H15NO3
Molecular Weight 293.3 g/mol
IUPAC Name 1H-indol-3-yl-[3-(4-methoxyphenyl)oxiran-2-yl]methanone
Standard InChI InChI=1S/C18H15NO3/c1-21-12-8-6-11(7-9-12)17-18(22-17)16(20)14-10-19-15-5-3-2-4-13(14)15/h2-10,17-19H,1H3
Standard InChI Key XZMVEPJDUNOSJR-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2C(O2)C(=O)C3=CNC4=CC=CC=C43
Canonical SMILES COC1=CC=C(C=C1)C2C(O2)C(=O)C3=CNC4=CC=CC=C43

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19